Cas no 2487551-95-9 (Adenosine, 2'-deoxy-4'-C-ethynyl-2-fluoro-, 3'-heptanoate 5'-pentanoate)

• Product Name: Adenosine, 2'-deoxy-4'-C-ethynyl-2-fluoro-, 3'-heptanoate 5'-pentanoate
• CAS No: 2487551-95-9
• MF: C₂₄H₃₂FN₅O₅
• MW: 489.539789199829
• CID: 6969847
• PubChem ID: 155685064
• Update Time: 2025-08-13

Adenosine, 2'-deoxy-4'-C-ethynyl-2-fluoro-, 3'-heptanoate 5'-pentanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24822028
• Adenosine, 2'-deoxy-4'-C-ethynyl-2-fluoro-, 3'-heptanoate 5'-pentanoate
• SCHEMBL30046346
• 2487551-95-9
• [(2R,3S,5R)-5-(6-amino-2-fluoro-purin-9-yl)-2-ethynyl-2-(pentanoyloxymethyl)tetrahydrofuran-3-yl] heptanoate

• Inchi： 1S/C24H32FN5O5/c1-4-7-9-10-12-19(32)34-16-13-17(30-15-27-20-21(26)28-23(25)29-22(20)30)35-24(16,6-3)14-33-18(31)11-8-5-2/h3,15-17H,4-5,7-14H2,1-2H3,(H2,26,28,29)/t16-,17+,24+/m0/s1
• InChI Key： SYKULSLRFCXRLU-OBWXTZQISA-N
• SMILES： FC1N=C(C2=C(N=1)N(C=N2)[C@H]1C[C@@H]([C@@](C#C)(COC(CCCC)=O)O1)OC(CCCCCC)=O)N

Computed Properties

• Exact Mass: 489.23874730Da
• Monoisotopic Mass: 489.23874730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 131Ų